An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl 12(Z),15(Z)-heneicosadienoate
An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl 12(Z),15(Z)-heneicosadienoate
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: Limited experimental data is publicly available for Ethyl 12(Z),15(Z)-heneicosadienoate. The information presented in this guide is a compilation of available data for the specified compound and closely related structural analogs. All data derived from analogous compounds should be considered as estimations.
Introduction
Ethyl 12(Z),15(Z)-heneicosadienoate is a long-chain polyunsaturated fatty acid ethyl ester. As a member of the omega-6 fatty acid family, it is of interest to researchers in various fields, including biochemistry, pharmacology, and materials science. This technical guide provides a comprehensive overview of its known and estimated physical and chemical properties, detailed experimental protocols for their determination, and relevant biological pathway information.
Chemical Identity
| Property | Value |
| IUPAC Name | ethyl (12Z,15Z)-heneicosa-12,15-dienoate |
| Synonyms | cis-12,15-Heneicosadienoic acid ethyl ester |
| Molecular Formula | C23H42O2 |
| Molecular Weight | 350.58 g/mol |
| CAS Number | 2692622-87-8 |
Physical Properties
Table 1: Known and Estimated Physical Properties of Ethyl 12(Z),15(Z)-heneicosadienoate and Analogous Compounds
| Property | Ethyl 12(Z),15(Z)-heneicosadienoate (C21:2) | Ethyl Oleate (B1233923) (C18:1, cis-9) | Ethyl Linoleate (B1235992) (C18:2, cis-9,12) |
| Appearance | Colorless Liquid | Colorless to pale yellow liquid[1] | Colorless oil[2] |
| Melting Point | Not available (expected to be low) | -32 °C[3] | Not definitively available, estimates vary |
| Boiling Point | Not available (expected to be >200°C at reduced pressure) | 216-218 °C at 15 mmHg | 224 °C at 17 mmHg[4] |
| Density | Not available (expected to be ~0.87 g/mL) | 0.87 g/cm³ at 25°C[3] | 0.876 g/mL at 25 °C[4][5] |
| Solubility | Insoluble in water; Soluble in organic solvents | Insoluble in water; Miscible with chloroform, ethanol, ether, and most organic solvents[6] | Miscible with fat solvents and oils[2] |
| Storage | -20°C | Cool, dry, light-resistant container[6] | -20°C[4] |
Chemical Properties
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Stability: As a polyunsaturated fatty acid ester, Ethyl 12(Z),15(Z)-heneicosadienoate is susceptible to oxidation at the sites of its double bonds, especially when exposed to air, light, and high temperatures. This can lead to the formation of hydroperoxides and other degradation products. For long-term stability, it should be stored under an inert atmosphere at low temperatures[6]. The use of antioxidants may also extend its shelf life.
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Reactivity: The double bonds in the molecule can undergo typical alkene reactions such as hydrogenation, halogenation, and epoxidation. The ester functional group can be hydrolyzed under acidic or basic conditions to yield heneicosadienoic acid and ethanol.
Experimental Protocols
The following are detailed methodologies for the determination of key physical and chemical properties of long-chain fatty acid ethyl esters.
Melting Point Determination (Differential Scanning Calorimetry)
Differential Scanning Calorimetry (DSC) is a precise method for determining the melting point of fatty acid esters.
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Sample Preparation: A small amount of the sample (typically 1-5 mg) is accurately weighed into an aluminum DSC pan. The pan is then hermetically sealed.
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Instrument Setup: The DSC instrument is calibrated using standard materials with known melting points. An empty, sealed aluminum pan is used as a reference.
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Measurement: The sample and reference pans are placed in the DSC cell. The temperature is then lowered to a point well below the expected melting point (e.g., -100°C) and held for a few minutes to ensure complete crystallization. The sample is then heated at a controlled rate (e.g., 2-10°C/min).
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Data Analysis: The heat flow to the sample is measured as a function of temperature. The melting point is typically determined as the peak temperature of the melting endotherm.
Boiling Point Determination (Reduced Pressure)
Due to the high molecular weight of long-chain fatty acid esters, their boiling points are often determined under reduced pressure to prevent decomposition at high temperatures.
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Apparatus: A distillation apparatus suitable for vacuum distillation is assembled. This includes a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. The system is connected to a vacuum pump with a pressure gauge.
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Procedure: The sample is placed in the round-bottom flask with a few boiling chips or a magnetic stirrer. The system is evacuated to the desired pressure. The flask is then heated gently.
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Measurement: The temperature at which the liquid boils and the vapor condenses on the thermometer bulb is recorded as the boiling point at that specific pressure.
Density Measurement (Oscillating U-tube Densitometer)
This method provides highly accurate density measurements.
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Instrument Calibration: The densitometer is calibrated using two standards of known density, typically dry air and pure water.
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Sample Introduction: The sample is injected into the oscillating U-tube, ensuring no air bubbles are present.
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Temperature Control: The temperature of the U-tube is precisely controlled by a Peltier system.
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Measurement: The instrument measures the oscillation period of the U-tube filled with the sample. This period is directly related to the density of the sample. The instrument's software then calculates and displays the density.
Solubility Assessment
A qualitative assessment of solubility can be performed by simple mixing tests.
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Procedure: A small, measured amount of the fatty acid ethyl ester is added to a test tube containing a specific solvent (e.g., water, ethanol, chloroform).
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Observation: The mixture is agitated (e.g., by vortexing) and then allowed to stand. The solubility is determined by visual inspection. A clear, single-phase solution indicates solubility, while the presence of cloudiness, phase separation, or undissolved droplets indicates insolubility or partial solubility. For quantitative solubility, more advanced techniques like chromatography would be employed.
Visualizations
Experimental Workflow
The following diagram illustrates a general workflow for the characterization of a novel fatty acid ethyl ester.
Caption: General experimental workflow for the characterization of a fatty acid ethyl ester.
Signaling Pathway
As an omega-6 fatty acid, Ethyl 12(Z),15(Z)-heneicosadienoate is expected to be a precursor in the arachidonic acid cascade, a key signaling pathway involved in inflammation and other physiological processes.
Caption: A simplified diagram of the arachidonic acid signaling pathway.
